Cas no 110960-69-5 (3-Pyridinecarboxylicacid, 5-methyl-4-(methylamino)-, ethyl ester)

• Product name: 3-Pyridinecarboxylicacid, 5-methyl-4-(methylamino)-, ethyl ester
• CAS No: 110960-69-5
• MF: C₁₀H₁₄N₂O₂
• MW: 194.23036
• CID: 129036
• PubChem ID: 13188863

3-Pyridinecarboxylicacid, 5-methyl-4-(methylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 5-methyl-4-(methylamino)-, ethyl ester
• 3-Pyridinecarboxylicacid,5-methyl-4-(methylamino)-,ethylester(9CI)
• ethyl 5-methyl-4-(methylamino)pyridine-3-carboxylate
• 110960-69-5

• Inchi： InChI=1S/C10H14N2O2/c1-4-14-10(13)8-6-12-5-7(2)9(8)11-3/h5-6H,4H2,1-3H3,(H,11,12)
• InChI Key： ZBFXJQMNWULIQE-UHFFFAOYSA-N
• SMILES： CCOC(C1C=NC=C(C)C=1NC)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.2Ų